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Compound of Interest

Compound Name: Pik-108

Cat. No.: B610105 Get Quote

Essential Safety Protocols for Handling Pik-108
Disclaimer: As of this writing, a specific Safety Data Sheet (SDS) for Pik-108 is not publicly

available. This is a common occurrence for novel research compounds. Therefore, the

following guidance is based on established best practices for handling potent, biologically

active small molecule inhibitors in a laboratory setting.[1] Pik-108, a PI3K inhibitor, should be

treated as a potentially hazardous chemical of unknown toxicity.[2] All procedures should be

conducted with the utmost caution, and it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidance.[1]

This guide provides procedural, step-by-step instructions for the safe handling and disposal of

Pik-108, designed for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure to potent chemical compounds

like Pik-108. The required level of PPE will vary depending on the task being performed.[3][4]
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

• Safety glasses with side

shields• Laboratory coat•

Closed-toe shoes

• Nitrile gloves

Handling of Powders/Solids

• Chemical splash goggles•

Chemical-resistant lab coat or

coveralls• Double-gloving (e.g.,

nitrile)

• Face shield• Chemical-

resistant apron• Head covering

Handling of Liquids/Solutions

• Chemical splash goggles•

Chemical-resistant gloves

(e.g., nitrile)• Chemical-

resistant apron over lab coat

• Face shield• Elbow-length

gloves for mixing and loading

Equipment Cleaning &

Decontamination

• Chemical splash goggles•

Heavy-duty, chemical-resistant

gloves• Waterproof or

chemical-resistant apron

• Face shield• Respirator (if

aerosols or vapors are

generated)

Note: Always inspect PPE for integrity before use and consult manufacturer's guidelines for

proper use and limitations.[3]

Operational Plan: From Receipt to Disposal
A clear and concise plan for the handling and disposal of Pik-108 is essential to prevent

contamination and ensure personnel and environmental safety.[3]

Preparation and Handling
All manipulations of Pik-108, especially in its powdered form, should occur in a designated

area, such as a certified chemical fume hood, to minimize inhalation exposure.[1]

Experimental Protocol: Stock Solution Preparation

Designate Handling Area: All work with solid Pik-108 must be performed within a chemical

fume hood.
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Assemble Materials: Gather all necessary equipment, including vials, solvents (e.g., DMSO),

pipettes, and PPE, before starting.[5][6][7]

Weighing: Use a disposable weigh boat for measuring the powdered compound.

Solution Preparation: Slowly add the solvent to the vial containing the Pik-108 powder to

avoid splashing.[3] Gentle heating or sonication may be used to aid dissolution if the

compound's stability allows.[1]

Storage: Store stock solutions in clearly labeled, tightly sealed vials. For long-term storage,

aliquoting into single-use volumes is recommended to prevent repeated freeze-thaw cycles.

[1] Pik-108 solutions are typically stored at -20°C for one month or -80°C for up to six

months.[5]

Spill Response
In the event of a spill, treat it as a significant incident. Evacuate the immediate area and notify

your supervisor and institutional EHS department. Follow their specific procedures for

hazardous chemical spills.[1]

Decontamination
Work Surfaces: Decontaminate all work surfaces with an appropriate cleaning agent after

each use.

Equipment: All reusable equipment must be decontaminated according to established

laboratory procedures.

PPE Removal: Remove PPE carefully to avoid self-contamination. Dispose of single-use

PPE in the designated hazardous waste container.[3]

Disposal Plan
The disposal of novel research chemicals like Pik-108 must be managed through your

institution's hazardous waste program. Under no circumstances should these chemicals be

disposed of down the drain or in regular trash.[1][8]
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Waste Identification: All Pik-108 waste, including the pure compound, solutions, and

contaminated labware (e.g., pipette tips, gloves, weigh boats), must be classified as

hazardous chemical waste.[8]

Waste Segregation: Do not mix Pik-108 waste with other chemical waste streams unless

their compatibility is known and confirmed.[1][9]

Containerization:

Solid Waste: Collect all contaminated solid materials in a designated, leak-proof

hazardous waste container.

Liquid Waste: Collect unused stock solutions and other liquid waste in a separate,

compatible, and clearly labeled hazardous waste container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Pik-108," and any other components of the mixture (e.g., DMSO).[8]

Storage: Store waste containers in a designated and secure satellite accumulation area,

preferably with secondary containment.[8]

Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of

the hazardous waste. High-temperature incineration is often the recommended disposal

method for such compounds.[3][10] Before discarding empty containers, ensure they are

thoroughly decontaminated.[3]

Visual Workflow for Safe Handling of Pik-108
The following diagram illustrates a logical workflow for the safe handling of Pik-108 from initial

preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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